Cas no 2019582-67-1 (N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride)

• Product Name: N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride
• CAS No: 2019582-67-1
• MF: C₁₂H₂₂ClNO
• MW: 231.762182712555
• CID: 6498812
• PubChem ID: 165496575
• Update Time: 2025-06-28

N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride
• EN300-1155318
• 2019582-67-1

• Inchi： 1S/C12H22ClNO/c1-11(2)6-9(14(5)10(13)15)7-12(3,4)8-11/h9H,6-8H2,1-5H3
• InChI Key： RREGGROGTFAAJG-UHFFFAOYSA-N
• SMILES： ClC(N(C)C1CC(C)(C)CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 231.1389920g/mol
• Monoisotopic Mass: 231.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Additional information on N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride

N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride (CAS No. 2019582-67-1): An Overview

N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride (CAS No. 2019582-67-1) is a versatile compound with significant applications in the fields of chemical synthesis and pharmaceutical research. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, and potential applications in drug development and other scientific areas.

The chemical structure of N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride is characterized by a cyclohexyl ring substituted with four methyl groups and an N-methyl carbamoyl chloride moiety. The presence of these functional groups imparts unique properties to the compound, making it an attractive reagent for various chemical reactions. The cyclohexyl ring with its tetramethyl substitution provides steric hindrance and enhances the stability of the molecule, while the carbamoyl chloride group is highly reactive and can participate in nucleophilic substitution reactions.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride. One such method involves the reaction of N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)amine with thionyl chloride under controlled conditions. This reaction proceeds via the formation of an intermediate amide, which is then converted to the desired carbamoyl chloride through further treatment with thionyl chloride. The use of thionyl chloride as a chlorinating agent is well-established in organic synthesis due to its high reactivity and selectivity.

In the context of pharmaceutical research, N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride has shown promise as a building block for the synthesis of bioactive molecules. Its reactivity and structural features make it suitable for the preparation of a wide range of derivatives that can be screened for biological activity. For instance, recent studies have explored its use in the synthesis of novel antiviral agents and anti-inflammatory compounds. These derivatives have been evaluated for their efficacy in vitro and in vivo, demonstrating potential therapeutic applications.

One notable application of N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The carbamoyl chloride group can be used to create prodrugs that enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs). This approach has been particularly useful in improving the pharmacokinetic properties of drugs with poor aqueous solubility or limited oral bioavailability.

Furthermore, N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride has been utilized in polymer chemistry for the synthesis of functional polymers with tailored properties. The reactivity of the carbamoyl chloride group allows for controlled polymerization reactions, leading to polymers with specific molecular weights and architectures. These polymers have found applications in various fields, including drug delivery systems and advanced materials science.

In addition to its synthetic utility, N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride has been studied for its potential environmental impact. Recent research has focused on understanding its biodegradability and ecotoxicological effects. Studies have shown that under certain conditions, this compound can be degraded by microorganisms present in soil and water environments. However, further research is needed to fully assess its environmental fate and potential risks.

The safety profile of N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride is an important consideration in its use. While it is not classified as a hazardous substance under current regulations, appropriate handling procedures should be followed to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles when handling the compound and ensuring adequate ventilation in laboratory settings.

In conclusion, N-methyl-N-(3,3,5,5-tetramethylcyclohexyl)carbamoyl chloride (CAS No. 2019582-67-1) is a valuable compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive reagent for a wide range of synthetic transformations and biological studies. Ongoing research continues to uncover new possibilities for its use in developing innovative solutions across various scientific disciplines.